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Compound of Interest

5-isocyanato-2,3-dihydro-1H-
Compound Name:
indene

Cat. No.: B043990

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-isocyanatoindan, a bifunctional molecule
incorporating a reactive isocyanate group on an indan scaffold. While specific experimental
data for this compound is limited in publicly available literature, this document extrapolates its
properties and reactivity based on the well-established chemistry of aryl isocyanates. It is
intended to serve as a valuable resource for researchers interested in utilizing this and similar
compounds in organic synthesis and drug discovery.

Molecular Structure and Properties

5-Isocyanatoindan, also known as 5-isocyanato-2,3-dihydro-1H-indene, possesses the
chemical formula C10H9NO. The structure consists of an indan core, a fused bicyclic system of
benzene and cyclopentane, with an isocyanate (-N=C=0) group substituted at the 5-position of
the aromatic ring.

Molecular Structure:
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Synthesis of 5-Isocyanatoindan via Curtius Rearrangement

Activation Azide Formation Thermal Rearrangement
G-Indanecarbaxylchcla—»[ (e.9., SOCLz, Oxalyl Chloride) ]—P[S-Indanoyl Chlorlde]—> (NaNs) ]—b[&'x-lndanoyl AZIdH (Heat) ]—PG-Isocyanatomdan]

Reactions of 5-Isocyanatoindan
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Available at: [https://www.benchchem.com/product/b043990#5-isocyanatoindan-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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